Cas no 24242-97-5 (1-(4-Isobutoxyphenyl)ethanone)

• Product Name: 1-(4-Isobutoxyphenyl)ethanone
• CAS No: 24242-97-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 257418
• PubChem ID: 2063678
• Update Time: 2025-04-19

1-(4-Isobutoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isobutoxyphenyl)ethanone
• Ethanone,1-[4-(2-methylpropoxy)phenyl]-
• 1-(4-Isobutoxy-phenyl)-aethanon
• 1-(4-isobutoxy-phenyl)-ethanone
• 4'-(2-methylpropyloxy)acetophenone
• AC1M14UU
• ALBB-002871
• CTK4F3181
• p-(iso-Butyloxy)-phenylacetyl
• SureCN3010302
• AKOS000203229
• MFCD00995652
• VS-06563
• 1-[4-(2-methylpropoxy)phenyl]ethanone
• SCHEMBL3010302
• CS-0274426
• ACRYHNAGXRLMAC-UHFFFAOYSA-N
• p-isobutoxyacetophenone
• 4'-iso-Butoxyacetophenone
• Z53832964
• 24242-97-5
• DTXSID20366312
• EN300-07285
• 1-[4-(2-methylpropoxy)phenyl]ethan-1-one
• 1-(4-Isobutoxyphenyl)ethan-1-one
• F83465
• BBL017873
• STK487815

• MDL： MFCD00995652
• Inchi： 1S/C12H16O2/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13/h4-7,9H,8H2,1-3H3
• InChI Key： ACRYHNAGXRLMAC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones